Cas no 1529801-55-5 (2-chloro-8-(trifluoromethyl)Quinoxaline)

• Product Name: 2-chloro-8-(trifluoromethyl)Quinoxaline
• CAS No: 1529801-55-5
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• CID: 2134173
• PubChem ID: 71721267
• Update Time: 2025-06-12

2-chloro-8-(trifluoromethyl)Quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-8-(trifluoromethyl)Quinoxaline
• 1529801-55-5
• SCHEMBL15543205
• DA-26399

• Inchi： 1S/C9H4ClF3N2/c10-7-4-14-6-3-1-2-5(8(6)15-7)9(11,12)13/h1-4H
• InChI Key： LLWYWWYPZWENOD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC=C(C(F)(F)F)C2=N1

Computed Properties

• Exact Mass: 232.0015103Da
• Monoisotopic Mass: 232.0015103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-chloro-8-(trifluoromethyl)Quinoxaline

Recent Advances in the Study of 2-chloro-8-(trifluoromethyl)Quinoxaline (CAS: 1529801-55-5)

2-chloro-8-(trifluoromethyl)Quinoxaline (CAS: 1529801-55-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 2-chloro-8-(trifluoromethyl)Quinoxaline is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this quinoxaline derivative into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds featuring 2-chloro-8-(trifluoromethyl)Quinoxaline as a core structure, which exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression.

In addition to its role in kinase inhibition, 2-chloro-8-(trifluoromethyl)Quinoxaline has also been investigated for its antimicrobial properties. A study conducted by a team of researchers from the University of Cambridge revealed that derivatives of this compound displayed significant activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The presence of the trifluoromethyl group was found to be crucial for enhancing the lipophilicity and membrane permeability of the compounds, thereby improving their antimicrobial efficacy. These findings suggest that 2-chloro-8-(trifluoromethyl)Quinoxaline could serve as a promising scaffold for the development of new antibiotics to address the growing threat of antimicrobial resistance.

The synthetic routes to 2-chloro-8-(trifluoromethyl)Quinoxaline have also been a subject of recent research. Traditional methods often involve multi-step reactions with low yields and poor scalability. However, a breakthrough study published in Organic Letters described a novel, one-pot synthesis approach that significantly improved the efficiency and yield of the compound. This method utilized a palladium-catalyzed cross-coupling reaction, which not only streamlined the synthesis process but also reduced the generation of hazardous byproducts. Such advancements in synthetic methodology are expected to facilitate the broader application of 2-chloro-8-(trifluoromethyl)Quinoxaline in drug discovery and development.

Despite these promising developments, challenges remain in the optimization of 2-chloro-8-(trifluoromethyl)Quinoxaline-based compounds for clinical use. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable tool for medicinal chemists and a potential candidate for future therapeutic agents.

In conclusion, the latest research on 2-chloro-8-(trifluoromethyl)Quinoxaline (CAS: 1529801-55-5) underscores its potential as a key building block in the development of novel kinase inhibitors and antimicrobial agents. Continued exploration of its chemical and biological properties, coupled with advancements in synthetic methodologies, is likely to yield further breakthroughs in the field of chemical biology and drug discovery.